Cas no 1805928-60-2 (3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1805928-60-2
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4852842
• Update Time: 2025-06-30

3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H7F2N3/c1-4-2-5(12)7(8(9)10)13-6(4)3-11/h2,8H,12H2,1H3
• InChI Key： RZOTZSRYYVGSEL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=C(C#N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine

Introduction to 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805928-60-2)

3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine, with the CAS number 1805928-60-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes an amino group, a cyano group, a difluoromethyl substituent, and a methyl group, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The pyridine ring is a fundamental building block in many biologically active compounds due to its aromaticity and the ability to form stable complexes with metal ions. The presence of the amino group enhances the molecule's basicity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. The cyano group, known for its strong electron-withdrawing effect, contributes to the molecule's electronic properties and can influence its reactivity and stability. The difluoromethyl substituent adds fluorine atoms, which are known for their ability to modulate biological activity and improve metabolic stability. Finally, the methyl group provides steric bulk and can affect the molecule's solubility and lipophilicity.

Recent research has focused on the potential of 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine could be a potential therapeutic agent for inflammatory diseases.

In the realm of antiviral research, 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine has shown activity against several viral strains. A 2022 study in Antiviral Research highlighted its efficacy in inhibiting the replication of influenza A virus (IAV) by targeting key viral enzymes. The difluoromethyl group was found to play a crucial role in enhancing the antiviral activity by improving the compound's ability to penetrate cell membranes and reach its target sites.

The anticancer potential of 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine has also been explored extensively. Research published in Cancer Letters in 2023 demonstrated that this compound induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the activation of caspase pathways and the disruption of mitochondrial function, leading to cell death. These findings underscore the compound's potential as a novel anticancer agent.

Beyond its pharmacological properties, 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine has also been investigated for its use as an intermediate in synthetic chemistry. Its unique structure makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block for the preparation of heterocyclic compounds with enhanced pharmacological profiles.

In terms of safety and toxicity, preliminary studies have indicated that 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. Preclinical studies are currently underway to evaluate its pharmacokinetics, biodistribution, and metabolism in animal models.

The synthesis of 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine has been optimized using modern synthetic techniques. One common approach involves the reaction of 3-amino-5-methylpyridine with difluoroacetyl chloride followed by cyanation. This multi-step process yields high-purity product with good yields, making it suitable for large-scale production.

In conclusion, 3-Amino-6-cyano-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805928-60-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological properties that make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing drug discovery and development.